N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C17H20N2O2/c1-12(20)19-10-9-14-11-15(7-8-16(14)19)18-17(21)13-5-3-2-4-6-13/h2-3,7-8,11,13H,4-6,9-10H2,1H3,(H,18,21)
• InChI Key: VCODDZGUPNVZQR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)NC(=O)C3CCC=CC3
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide, also known as AH-7921, is a synthetic opioid analgesic drug that was first synthesized in the late 1970s. It is a derivative of the drug fentanyl, which is a potent opioid painkiller. AH-7921 has been used in scientific research for its analgesic properties and potential as a treatment for pain.

Mechanism of Action

N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide acts as an agonist at the mu-opioid receptor, which is the same receptor that is targeted by other opioid drugs such as morphine and fentanyl. It produces analgesia by binding to this receptor and activating the downstream signaling pathways that lead to pain relief.
Biochemical and Physiological Effects:
N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide produces a range of biochemical and physiological effects, including pain relief, sedation, respiratory depression, and euphoria. It has also been shown to have antitussive (cough suppressant) effects.

Advantages and Limitations for Lab Experiments

N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide has several advantages as a research tool, including its high potency and selectivity for the mu-opioid receptor, as well as its relatively low abuse potential compared to other opioid drugs. However, it also has several limitations, including its potential for respiratory depression and its relatively short half-life, which can make it difficult to study in vivo.

Future Directions

There are several potential future directions for research on N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide, including the development of new pain treatments based on its analgesic properties, the investigation of its potential as a treatment for opioid addiction, and the exploration of its effects on other physiological systems such as the immune system and the cardiovascular system. Additionally, further research is needed to fully understand the pharmacology and toxicology of this drug, including its potential for abuse and dependence.

Synthesis Methods

N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide can be synthesized using a variety of methods, including the reduction of the corresponding nitro compound, the reaction of a substituted indole with a cyclohexanone derivative, and the reaction of an indole with an acyl chloride derivative. The most common method of synthesis involves the reaction of 2,3-dihydroindole with cyclohexanone in the presence of a reducing agent such as lithium aluminum hydride.

Scientific Research Applications

N-(1-acetyl-2,3-dihydroindol-5-yl)cyclohex-3-ene-1-carboxamide has been used in scientific research as an analgesic drug, particularly in the study of pain mechanisms and the development of new pain treatments. It has also been investigated for its potential use as a treatment for opioid addiction, as it has been shown to have lower abuse potential than other opioid drugs.